Cas no 450340-06-4 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-cyclopentylpropanamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-cyclopentylpropanamide
• CAS No: 450340-06-4
• MF: C₁₇H₂₇N₃OS
• MW: 321.480782747269
• CID: 5928949
• PubChem ID: 4109073
• Update Time: 2025-10-29

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-cyclopentylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-cyclopentylpropanamide
• N-(2-(tert-butyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3-cyclopentylpropanamide
• Cyclopentanepropanamide, N-[2-(1,1-dimethylethyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-3-cyclopentylpropanamide
• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3-cyclopentylpropanamide
• EU-0062211
• Oprea1_821845
• F0541-1181
• 450340-06-4
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-cyclopentylpropanamide
• AKOS024582014
• SR-01000569539
• SR-01000569539-1

• Inchi： 1S/C17H27N3OS/c1-17(2,3)20-16(13-10-22-11-14(13)19-20)18-15(21)9-8-12-6-4-5-7-12/h12H,4-11H2,1-3H3,(H,18,21)
• InChI Key： OXCWLUXVGJZFOT-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2N(C(C)(C)C)N=C3CSCC3=2)=O)CCCC1

Computed Properties

• Exact Mass: 321.18748367g/mol
• Monoisotopic Mass: 321.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-cyclopentylpropanamide

N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-3-cyclopentylpropanamide: A Comprehensive Overview

N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-3-cyclopentylpropanamide is a highly specialized organic compound with the CAS registry number 450340-06-4. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. The molecule combines a thienopyrazole core with a tert-butyl substituent and a cyclopentylpropanamide group, making it a versatile building block for various chemical explorations.

The thienopyrazole moiety is a heterocyclic structure that has been extensively studied for its biological activity and electronic properties. Recent studies have highlighted its role in the development of antimicrobial agents, anti-inflammatory drugs, and cancer therapeutic agents. The incorporation of the tert-butyl group enhances the compound's stability and lipophilicity, which are critical factors in drug design and delivery systems.

The cyclopentylpropanamide group adds another layer of complexity to this molecule. Cyclopentane derivatives are known for their rigidity and resistance to metabolic degradation, making them ideal for pharmaceutical applications. The amide functionality further contributes to hydrogen bonding capabilities, which can be exploited in designing bioactive molecules with improved pharmacokinetic profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and amide bond formation techniques. Researchers have also explored its potential as a precursor for more complex molecular architectures, such as macrocycles and dendrimers, which hold promise in nanotechnology and drug delivery systems.

In terms of applications, N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-3-cyclopentylpropanamide has shown potential in the development of bioimaging agents, where its fluorescence properties can be utilized for tracking cellular processes. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the design of semiconducting materials for flexible electronics.

From an environmental perspective, the compound's synthesis and application have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring sustainability and reducing waste generation.

In conclusion, N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-3-cyclopentylpropanamide represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure and functional groups position it as a valuable tool for advancing research in medicinal chemistry, materials science, and beyond.